Cas no 500108-01-0 ((4-fluorophenyl)methanesulfonamide)

• Product Name: (4-fluorophenyl)methanesulfonamide
• CAS No: 500108-01-0
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• MDL: MFCD09731823
• CID: 1544579
• PubChem ID: 16785078
• Update Time: 2025-04-21

(4-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-fluoro-
• 1-(4-fluorophenyl)methanesulfonamide
• AB00990215-01
• LDFNZIDBHPXLBO-UHFFFAOYSA-N
• 500108-01-0
• AM100880
• G26003
• 1-(4 fluorophenyl)methanesulfonamide
• (4-Fluorophenyl)-methanesulfonamide
• DB-290744
• SY174450
• [(4-fluorophenyl)methyl]-sulfonamide
• EN300-40097
• AKOS000140459
• (4-Fluoro-phenyl)-methanesulfonamide
• MFCD09731823
• (4-fluorophenyl)methanesulfonamide
• (4-fluorophenyl)methyl-sulfonamide
• Z241725866
• SCHEMBL642127

• MDL： MFCD09731823
• Inchi： 1S/C7H8FNO2S/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key： LDFNZIDBHPXLBO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 189.02604
• Monoisotopic Mass: 189.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 348.8±44.0 °C at 760 mmHg
• Flash Point: 164.8±28.4 °C
• PSA: 60.16
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-fluorophenyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)